Cas no 72732-56-0 (6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine)

• Product Name: 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
• CAS No: 72732-56-0
• MF: C₁₇H₁₉N₅O₂
• MW: 325.365062952042
• CID: 563258
• PubChem ID: 54369
• Update Time: 2025-11-02

6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine Chemical and Physical Properties

Names and Identifiers

• 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
• 6-[(2,5-dimethoxyphenyl)methyl]-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine
• Pyrido[2,3-d]pyrimidine-2,4-diamine,6-[(2,5-dimethoxyphenyl)methyl]-5-methyl-
• 2,4-diamino-6-(2,5-dimethoxybenzyl)-2-methylpyrido[2,3-d]pyrimidine
• 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d ]pyrimidine
• Piritrexim
• Piritrexima [Spanish]
• Piritrexime [French]
• Piritreximum [Latin]
• UNII-MK2A783ZUT
• BW-301U
• BCP29680
• BDBM18224
• BW 301U; NSC 351521
• 1u71
• TS-08392
• PIRITREXIM [MI]
• GTPL7414
• Pyrido(2,3-d)pyrimidine-2,4-diamine, 6-((2,5-dimethoxyphenyl)methyl)-5-methyl-
• BRN 5768301
• 6-((2,5-Dimethoxyphenyl)methyl)-5-methylpyrido(2,3-d)pyrimidine-2,4-diamine
• Piritrexime
• NS00068056
• 301U74
• 6-[(2,5-Dimethoxyphenyl)methyl]-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine mono(2-hydroxyethanesulfonate)
• 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine
• 6-(2,5-DIMETHOXY-BENZYL)-5-METHYL-PYRIDO[2,3-D]PYRIMIDINE-2,4-DIAMINE
• SCHEMBL8124
• PIRITREXIM [WHO-DD]
• Piritrexim [INN]
• DB03695
• A902506
• 6-[(2,5-dimethoxyphenyl)methyl]-5-methylpyrido[3,2-e]pyrimidine-2,4-diamine
• 2,4-diamino-6-(2,5-dimethoxybenzyl)-5-methylpyrido(2,3-d)pyrimidine
• MK2A783ZUT
• MXA
• CHEMBL7492
• 2,4-Diamino-5-methyl-6-(2,5-dimethoxybenzyl)pyrido(2,3-d)pyrimidine
• DTXSID20223032
• Q27088402
• 72732-56-0
• TCMDC-137235
• Piritrexima
• AKOS016845844
• NSC351521
• BW 301U;BW301U
• [2-amino-6-(2,5-dimethoxybenzyl)-5-methyl-pyrido[2,3-d]pyrimidin-4-yl]amine;2-hydroxyethanesulfonic acid
• BW 301U
• Piritreximum
• 6-[(2,5-dimethoxyphenyl)methyl]-5-methyl-pyrido[2,3-d]pyrimidine-2,4-diamine
• DTXCID20145523
• Piritreximum (Latin)
• CS-0025801
• HY-106434
• BW301U
• 6-((2,5-dimethoxyphenyl)methyl)-5-methylpyrido(3,2-e)pyrimidine-2,4-diamine

• MDL： MFCD00866520
• Inchi： 1S/C17H19N5O2/c1-9-11(6-10-7-12(23-2)4-5-13(10)24-3)8-20-16-14(9)15(18)21-17(19)22-16/h4-5,7-8H,6H2,1-3H3,(H4,18,19,20,21,22)
• InChI Key： VJXSSYDSOJBUAV-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CC1C=NC2C(=C(N)N=C(N)N=2)C=1C)OC

Computed Properties

• Exact Mass: 325.15400
• Monoisotopic Mass: 325.15387487g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 41
• XLogP3: nothing
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Melting Point: 252-254°
• PSA: 109.17000
• LogP: 3.26800

6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine

Comprehensive Overview of 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine (CAS No. 72732-56-0)

6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine, with the CAS number 72732-56-0, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyridopyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of both dimethoxybenzyl and methylpyrido moieties in its structure contributes to its unique physicochemical properties, making it a subject of interest in drug discovery and development.

In recent years, the scientific community has shown increasing interest in pyridopyrimidine derivatives due to their potential therapeutic applications. Researchers are particularly focused on their role as kinase inhibitors, which are critical in targeting signaling pathways involved in various diseases. The 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine structure is often explored for its ability to modulate enzyme activity, making it a promising candidate for further investigation in oncology and immunology.

The compound's CAS No. 72732-56-0 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. Users often inquire about its synthesis methods, solubility, and stability under different conditions. Additionally, the dimethoxybenzyl group in the molecule is a topic of discussion, as it is known to influence the compound's bioavailability and metabolic stability. These attributes are crucial for researchers designing new analogs with improved pharmacokinetic profiles.

From a synthetic chemistry perspective, 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine presents challenges and opportunities. Its multistep synthesis requires careful optimization to achieve high yields and purity. Recent advancements in green chemistry have also sparked interest in developing more sustainable routes for producing such complex molecules. This aligns with the broader trend of minimizing environmental impact in pharmaceutical manufacturing.

Another area of interest is the computational modeling of pyridopyrimidine-based compounds. Molecular docking studies and quantitative structure-activity relationship (QSAR) analyses are commonly performed to predict the binding affinity and selectivity of CAS No. 72732-56-0 against specific biological targets. These in silico approaches are invaluable for accelerating drug discovery and reducing experimental costs.

In conclusion, 6-(2,5-Dimethoxybenzyl)-5-methylpyrido[2,3-d]pyrimidine-2,4-diamine (CAS No. 72732-56-0) represents a fascinating example of how heterocyclic chemistry continues to drive innovation in life sciences. Its structural complexity and potential applications ensure that it remains a focal point for researchers across multiple disciplines. As the demand for targeted therapies grows, compounds like this will undoubtedly play a pivotal role in shaping the future of medicine.